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Compound of Interest

Compound Name: 8-Phenyloctan-1-ol

Cat. No.: B078733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and physicochemical

properties of 8-Phenyloctan-1-ol against other widely used fragrance alcohols: Benzyl Alcohol,

Phenylethyl Alcohol, Geraniol, and Linalool. The information presented is supported by

available experimental data and detailed methodologies to assist in research and development.

Introduction to Fragrance Alcohols
Fragrance alcohols are a class of organic compounds containing a hydroxyl (-OH) group, which

contribute significantly to the scent profile of a wide array of products, from fine perfumes to

personal care items. Their functions extend beyond providing aroma; they can act as solvents,

fixatives, and modifiers of a fragrance's overall character and performance. This guide focuses

on 8-Phenyloctan-1-ol, a synthetic fragrance ingredient with a pleasant floral odor, and

compares it with other key fragrance alcohols to provide a comprehensive overview for

scientific application.[1][2]

Physicochemical Properties
The physical and chemical properties of fragrance alcohols are crucial determinants of their

behavior in a formulation, affecting their volatility, solubility, and stability. A comparison of these

properties is essential for formulators to predict how a fragrance will perform.
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Property
8-
Phenylocta
n-1-ol

Benzyl
Alcohol

Phenylethyl
Alcohol

Geraniol Linalool

Chemical

Formula
C₁₄H₂₂O C₇H₈O C₈H₁₀O C₁₀H₁₈O C₁₀H₁₈O

Molecular

Weight (

g/mol )

206.32[1][2] 108.14 122.16 154.25[3] 154.25[4][5]

Boiling Point

(°C)

126-128 (at

0.2 mmHg)[2]

[6]

205.3 219-221 229-230[7] 198-199[4]

Density (g/mL

at 20°C)
0.942[2][6] ~1.04 1.020 0.879 0.858-0.868

Flash Point

(°C)

125-127 (at

0.2 mmHg)[2]
93-100.4 102 108-113 71-81

Vapor

Pressure

(mmHg at

25°C)

Not Available 0.1 0.09 0.0174 0.225

Solubility in

Water

Not miscible

or difficult to

mix[2][6]

Slightly

soluble (4

g/100 mL)[3]

Slightly

soluble (2

mL/100 mL)

Low solubility

(100 mg/L)[3]
1.589 g/L[4]

Odor

Description

Pleasant

floral[1]

Mild, pleasant

aromatic[3]

Floral, rose-

like[8][9]

Sweet, floral,

rose-like[3][7]

Floral, with a

touch of

spiciness[4]

Note: Quantitative experimental data for the odor threshold, substantivity, and volatility of 8-
Phenyloctan-1-ol are not readily available in publicly accessible literature.

Olfactory Performance
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The olfactory performance of a fragrance alcohol is a critical aspect of its utility. This is primarily

assessed by its odor threshold, which is the lowest concentration of a compound that is

perceivable by the human sense of smell, and its substantivity, which refers to the longevity of

the fragrance on a substrate.

Fragrance Alcohol Odor Threshold (in air) Substantivity (Longevity)

8-Phenyloctan-1-ol Data not available Data not available

Benzyl Alcohol 5.5 ppm
Low volatility suggests

moderate substantivity.

Phenylethyl Alcohol ~0.044 ppm (in liquid paraffin) Moderate

Geraniol 4 - 75 ppb[3] Moderate

Linalool
(S)-(+): 7.4 ppb, (R)-(-): 0.8

ppb[4]
12-16 hours at 100%[10][11]

Experimental Protocols
To ensure objective and reproducible comparisons of fragrance performance, standardized

experimental protocols are essential. Below are detailed methodologies for key experiments.

Experimental Workflow for Odor Threshold
Determination
This workflow is based on the principles outlined in standard practices such as ASTM E679.
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Workflow for Odor Threshold Determination

Sample Preparation

Sensory Evaluation

Data Analysis

Prepare a series of
ascending concentrations
of the fragrance alcohol

in a suitable solvent.

Present samples to a
trained sensory panel in a
controlled environment.

Prepare blank samples
of the solvent alone.

Use a forced-choice method
(e.g., triangle test).

Panelists identify the
'odd' sample in each set.

Record the concentration at
which each panelist correctly

identifies the odorant.

Calculate the group threshold as the
geometric mean of individual thresholds.

Click to download full resolution via product page

Caption: A simplified workflow for determining the odor detection threshold of a fragrance

compound.
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Experimental Protocol for Fragrance Substantivity
Evaluation (on Skin)
This protocol outlines a sensory evaluation method for assessing the longevity of a fragrance

on the skin.[12][13]

Panelist Selection: Recruit a panel of trained sensory assessors with normal olfactory acuity.

Product Application:

Panelists should avoid using any scented products for at least 24 hours prior to the test.

Apply a standardized amount (e.g., 0.1 mL) of the fragrance solution to a designated area

on the panelists' forearms.[12]

Evaluation:

Evaluations are conducted in a well-ventilated, odor-free room.

Panelists assess the fragrance intensity at specified time intervals (e.g., 0, 1, 2, 4, 6, and 8

hours) after application.[12][13]

Intensity is rated on a labeled magnitude scale (e.g., from "no scent" to "very strong

scent").

Data Analysis: The mean intensity ratings at each time point are calculated to generate a

fragrance evaporation curve, which represents the substantivity.
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Workflow for Fragrance Substantivity Evaluation

Preparation

Application

Evaluation

Analysis

Select and train
sensory panelists.

Panelists acclimatize to
odor-free environment.

Apply standardized amount
of fragrance to panelists' skin.

Panelists rate odor intensity
at predefined time intervals

(t=0, 1h, 2h, 4h, 6h, 8h).

Use a labeled
magnitude scale for rating.

Collect and analyze
intensity ratings.

Generate fragrance
evaporation curves.

Click to download full resolution via product page

Caption: A workflow illustrating the sensory evaluation of fragrance substantivity on skin.

Olfactory Signal Transduction Pathway
The perception of fragrance molecules is initiated by their interaction with olfactory receptors in

the nasal cavity, triggering a complex signaling cascade that results in the perception of smell.
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Olfactory Signal Transduction Pathway

Odorant Molecule
(e.g., Fragrance Alcohol)

Olfactory Receptor
(GPCR)

Binds to
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Adenylyl Cyclase
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Ion Channel
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Caption: The signal transduction pathway for the sense of smell.
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Conclusion
This comparative guide highlights the key properties of 8-Phenyloctan-1-ol in the context of

other well-established fragrance alcohols. While 8-Phenyloctan-1-ol is noted for its pleasant

floral scent, a significant gap exists in the publicly available quantitative data regarding its

olfactory performance, such as odor threshold and substantivity. In contrast, alcohols like

Benzyl Alcohol, Phenylethyl Alcohol, Geraniol, and Linalool are well-characterized, providing a

solid basis for comparison. The provided experimental protocols offer a framework for

generating the necessary data to fully characterize novel fragrance ingredients like 8-
Phenyloctan-1-ol, enabling a more direct and quantitative comparison with existing

alternatives. Further research to determine these key performance indicators for 8-
Phenyloctan-1-ol is warranted to fully understand its potential and optimize its application in

the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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